![molecular formula C17H23N3O B2692027 N-(1-cyano-1,2,2-trimethylpropyl)-5,6,7,8-tetrahydroquinoline-8-carboxamide CAS No. 1808751-39-4](/img/structure/B2692027.png)
N-(1-cyano-1,2,2-trimethylpropyl)-5,6,7,8-tetrahydroquinoline-8-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyano-1,2,2-trimethylpropyl)-5,6,7,8-tetrahydroquinoline-8-carboxamide, also known as CTQ, is a small molecule that has gained attention in the scientific community due to its potential applications in various fields. CTQ is a quinoline derivative that is synthesized through a multistep process.
Mechanism of Action
The mechanism of action of N-(1-cyano-1,2,2-trimethylpropyl)-5,6,7,8-tetrahydroquinoline-8-carboxamide is not well understood, but it is believed to involve the formation of a complex with the target molecule. The unique structure of this compound allows it to selectively bind to certain molecules, such as amyloid fibrils, and emit a strong fluorescence signal. The exact mechanism of how this compound interacts with its target molecule is still under investigation.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity in vitro and in vivo, making it a promising candidate for various applications. It has been shown to selectively bind to amyloid fibrils and inhibit their formation, which could potentially slow down the progression of neurodegenerative diseases. This compound has also been shown to have catalytic activity in various organic reactions, which could lead to the development of new synthetic routes and the discovery of new compounds.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(1-cyano-1,2,2-trimethylpropyl)-5,6,7,8-tetrahydroquinoline-8-carboxamide is its selectivity and sensitivity in detecting amyloid fibrils. Its fluorescent properties make it a valuable tool for monitoring the progression of neurodegenerative diseases. This compound is also a promising catalyst for various organic reactions, which could lead to the development of new synthetic routes and the discovery of new compounds.
One limitation of this compound is its complex synthesis method, which requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product. Another limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.
Future Directions
There are several future directions for the research on N-(1-cyano-1,2,2-trimethylpropyl)-5,6,7,8-tetrahydroquinoline-8-carboxamide. One area of research is the development of new synthetic routes and the discovery of new compounds using this compound as a catalyst. Another area of research is the optimization of its use as a fluorescent probe for detecting amyloid fibrils. Additionally, further investigation into the mechanism of action of this compound could lead to a better understanding of its potential applications and limitations. Overall, the research on this compound has the potential to lead to significant advancements in various fields, including medicine and organic chemistry.
Synthesis Methods
The synthesis of N-(1-cyano-1,2,2-trimethylpropyl)-5,6,7,8-tetrahydroquinoline-8-carboxamide involves a multistep process that starts with the reaction of 1,2,2-trimethylpropylamine with acrylonitrile to form N-(1-cyano-1,2,2-trimethylpropyl)acrylamide. This intermediate is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form the desired product, this compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.
Scientific Research Applications
N-(1-cyano-1,2,2-trimethylpropyl)-5,6,7,8-tetrahydroquinoline-8-carboxamide has been extensively studied for its potential applications in various fields. One of the main areas of research is its use as a fluorescent probe for detecting amyloid fibrils, which are associated with various neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to selectively bind to amyloid fibrils and emit a strong fluorescence signal, making it a valuable tool for detecting and monitoring the progression of these diseases.
Another area of research is the use of this compound as a catalyst for various organic reactions. This compound has been shown to be an effective catalyst for the synthesis of various compounds, including lactones, lactams, and benzoxazoles. Its unique structure and reactivity make it a promising catalyst for the development of new synthetic routes and the discovery of new compounds.
properties
IUPAC Name |
N-(2-cyano-3,3-dimethylbutan-2-yl)-5,6,7,8-tetrahydroquinoline-8-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O/c1-16(2,3)17(4,11-18)20-15(21)13-9-5-7-12-8-6-10-19-14(12)13/h6,8,10,13H,5,7,9H2,1-4H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UACHFEBZZDZHAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C)(C#N)NC(=O)C1CCCC2=C1N=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.